Cas no 18037-90-6 (Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-)
18037-90-6 structure
Product Name:Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
CAS No:18037-90-6
MF:C8H5N3S2
MW:207.275398015976
CID:122730
PubChem ID:71435622
Update Time:2025-04-18
Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
- Thiazolo[4,5-f]-2,1,3-benzothiadiazole, 6-methyl- (6CI,8CI)
- 6-Methylthiazolo[4',5':4,5]benzo[1,2-c][1,2,5]thiadiazole
- 18037-90-6
- SCHEMBL19757341
-
- Inchi: 1S/C8H5N3S2/c1-4-9-7-2-5-6(11-13-10-5)3-8(7)12-4/h2-3H,1H3
- InChI Key: KXORQAMHSAANKQ-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2=CC3C(C=C12)=NSN=3
Computed Properties
- Exact Mass: 206.992
- Monoisotopic Mass: 206.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.2A^2
- XLogP3: 2.6
Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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